Cas no 953144-60-0 (N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide
• CAS No: 953144-60-0
• MF: C₁₆H₁₇N₃O₃S
• MW: 331.38948225975
• CID: 6486261
• Update Time: 2025-07-26

N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide
• 5-Isoxazolecarboxamide, N-[3-(2-ethoxyethyl)-2(3H)-benzothiazolylidene]-3-methyl-

• Inchi： 1S/C16H17N3O3S/c1-3-21-9-8-19-12-6-4-5-7-14(12)23-16(19)17-15(20)13-10-11(2)18-22-13/h4-7,10H,3,8-9H2,1-2H3
• InChI Key： UQIFCIGGGIGPDY-UHFFFAOYSA-N
• SMILES： O1C(C(N=C2N(CCOCC)C3=CC=CC=C3S2)=O)=CC(C)=N1

Additional information on N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide

Research Brief on N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide (CAS: 953144-60-0)

The compound N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide (CAS: 953144-60-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the compound's role as a modulator of key biological pathways, particularly in the context of inflammation and oncology. Its benzothiazole and oxazole moieties are believed to contribute to its ability to interact with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). Preliminary in vitro and in vivo data suggest that this compound exhibits promising activity against a range of cancer cell lines, with notable efficacy in models of solid tumors.

The synthesis of N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide involves a multi-step process, including the condensation of 2-aminobenzothiazole derivatives with oxazole-5-carboxylic acid intermediates. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its use in preclinical studies. Structural optimization efforts have also been reported, aiming to enhance its pharmacokinetic properties and reduce off-target effects.

Pharmacological evaluations have demonstrated that this compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further development. Mechanistic studies indicate that it exerts its effects through the inhibition of pro-inflammatory cytokines and the modulation of cell cycle regulators. These findings are supported by transcriptomic and proteomic analyses, which reveal significant alterations in signaling pathways associated with apoptosis and proliferation.

In conclusion, N-(2E)-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methyl-1,2-oxazole-5-carboxamide represents a promising scaffold for the development of novel therapeutics, particularly in oncology and inflammatory diseases. Ongoing research is focused on elucidating its precise molecular targets and optimizing its therapeutic index. Future studies will likely explore its potential in combination therapies and its efficacy in patient-derived models.